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Compound of Interest

Compound Name: (2-Cyclopropylphenyl)methanol

Cat. No.: B151128 Get Quote

An In-depth Technical Guide on the Health and Safety of (2-Cyclopropylphenyl)methanol

Disclaimer: This document is intended for researchers, scientists, and drug development

professionals. The information herein is a consolidation of publicly available data and is for

informational purposes only. This guide is not a substitute for a formal risk assessment. Always

consult the official Safety Data Sheet (SDS) and other relevant safety literature before handling

(2-Cyclopropylphenyl)methanol. The biological and toxicological properties of this specific

compound have not been extensively studied; therefore, much of the information is inferred

from structurally similar compounds.

Introduction
(2-Cyclopropylphenyl)methanol is an organic compound featuring a phenyl ring substituted

with a cyclopropyl group at the ortho position relative to a hydroxymethyl group. This

combination of an aromatic ring, a strained cyclopropyl moiety, and a primary alcohol functional

group makes it a molecule of interest for synthetic and medicinal chemistry. This guide provides

a detailed overview of its health and safety information, physicochemical properties, a

generalized synthetic protocol, and an inferred toxicological and biological profile.

Physicochemical Properties
The following table summarizes key physicochemical data for (2-
Cyclopropylphenyl)methanol and its isomers. Note that some values are predicted and

should be verified experimentally.
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Property
(2-
Cyclopropylphenyl)
methanol

(4-
Cyclopropylphenyl)
methanol

(2-
Phenylcyclopropyl)
methanol

Molecular Formula C₁₀H₁₂O C₁₀H₁₂O C₁₀H₁₂O

Molecular Weight 148.20 g/mol 148.20 g/mol 148.20 g/mol

CAS Number Not available 454678-87-6 61826-40-2

Appearance Solid (predicted) Not available Solid[1]

Boiling Point Not available Not available Not available

Melting Point Not available Not available Not available

Density Not available Not available Not available

Solubility Not available Not available Not available

LogP (Predicted) Not available 2.1 1.9

Health and Safety Information
The health and safety data presented here are largely based on information available for the

isomer (2-Phenylcyclopropyl)methanol and should be considered as a guideline for handling

(2-Cyclopropylphenyl)methanol.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Damage 1
H318: Causes serious eye

damage

Specific target organ toxicity –

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, acute hazard
3 H402: Harmful to aquatic life

Hazardous to the aquatic

environment, long-term hazard
3

H412: Harmful to aquatic life

with long lasting effects

Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P273
Avoid release to the

environment.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove person

to fresh air and keep at rest in

a position comfortable for

breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P310
Immediately call a POISON

CENTER or doctor.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.
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Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

First Aid Measures
General Advice: Immediately remove contaminated clothing. Consult a physician and provide

the safety data sheet.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Wash the affected area with soap and plenty of water. Consult a physician if

irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Handling and Storage
Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment.

Avoid contact with skin, eyes, and clothing. Avoid dust formation.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store

away from incompatible materials.

Experimental Protocol: Synthesis of (2-
Cyclopropylphenyl)methanol
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While a specific, peer-reviewed synthesis protocol for (2-Cyclopropylphenyl)methanol is not

readily available, a plausible method is the reduction of 2-cyclopropylbenzoic acid. The

following is a generalized experimental protocol for this transformation.

Materials and Reagents
2-Cyclopropylbenzoic acid

Lithium aluminum hydride (LiAlH₄)

Anhydrous tetrahydrofuran (THF)

Distilled water

10% Sulfuric acid

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Addition funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Experimental Procedure
Reaction Setup: A dry, nitrogen-purged round-bottom flask is equipped with a magnetic stir

bar, a reflux condenser, and an addition funnel. A suspension of lithium aluminum hydride in

anhydrous THF is prepared in the flask and cooled in an ice bath.
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Addition of Substrate: 2-Cyclopropylbenzoic acid is dissolved in anhydrous THF and added

dropwise to the stirred LiAlH₄ suspension via the addition funnel. The rate of addition should

be controlled to maintain a gentle reaction.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then refluxed for several hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Quenching: The reaction is cooled in an ice bath, and the excess LiAlH₄ is carefully

quenched by the slow, sequential addition of distilled water, followed by a 15% sodium

hydroxide solution, and then more distilled water.

Work-up: The resulting precipitate is filtered off and washed with THF or diethyl ether. The

filtrate is collected.

Extraction: The organic layer is separated, and the aqueous layer is extracted with diethyl

ether. The combined organic extracts are washed with brine.

Drying and Concentration: The organic solution is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude product.

Purification: The crude (2-Cyclopropylphenyl)methanol is purified by column

chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl

acetate in hexanes).

Potential Biological Activities and Toxicology
(Inferred)
There is a lack of direct experimental data on the biological and toxicological profile of (2-
Cyclopropylphenyl)methanol. The following is an inference based on the properties of

structurally related compounds.

Metabolism
The cyclopropyl group in xenobiotics can be a site of metabolic activity. Cytochrome P450

enzymes may catalyze the oxidation of the cyclopropyl ring, potentially leading to ring-opening
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and the formation of reactive metabolites.[2] However, in some molecular contexts, the

cyclopropyl group is resistant to metabolism and can be used to block undesirable metabolic

pathways.[2] The primary alcohol will likely undergo oxidation to the corresponding aldehyde

and carboxylic acid.

Toxicology
Based on the GHS classification of its isomer, (2-Cyclopropylphenyl)methanol is expected to

be an irritant to the skin, eyes, and respiratory system.[1] The potential for the formation of

reactive metabolites from the cyclopropyl ring suggests that further toxicological assessment is

warranted.

Biological Activity
Phenylpropanoids and benzyl alcohols are classes of compounds that have been investigated

for a wide range of biological activities, including antimicrobial, anti-inflammatory, and

anticancer effects. The specific biological activities of (2-Cyclopropylphenyl)methanol have

not been reported and would require dedicated screening and mechanistic studies.
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Caption: A potential metabolic pathway for (2-Cyclopropylphenyl)methanol.

Generalized Synthetic Workflow
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Caption: Generalized workflow for the synthesis of (2-Cyclopropylphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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